Holmium-167

Specification

• CAS No.: 15750-04-6
• Molecular Formula: Ho
• Molecular Weight: 166.93314 g/mol
• IUPAC Name: holmium-167
• Standard InChI: InChI=1S/Ho/i1+2
• Standard InChI Key: KJZYNXUDTRRSPN-NJFSPNSNSA-N
• Isomeric SMILES: [167Ho]
• SMILES: [Ho]
• Canonical SMILES: [Ho]

Introduction

Physical and Nuclear Properties

Holmium-167 (167Ho) is characterized by its atomic number 67, neutron number 100, and mass number 167. With a relatively short half-life, this isotope demonstrates specific nuclear behavior that distinguishes it from other holmium isotopes.

Fundamental Characteristics

The fundamental nuclear properties of Holmium-167 are summarized in the following table:

Property	Value
Atomic Number (Z)	67
Neutron Number (N)	100
Mass Number (A)	167
Nuclear Spin	7/2-
Atomic Mass	166.93300 u
CAS Number	15750-04-6
Half-life (T½)	3.1(1) hours
Half-life (seconds)	1.1160 × 10⁴ s

The isotope exhibits a nuclear spin of 7/2-, which influences its behavior in nuclear magnetic environments. Its precise atomic mass of 166.93300 atomic mass units places it among the heavier isotopes of holmium.

Decay Characteristics

Holmium-167 undergoes beta-minus (β⁻) decay with a probability of 100%, transforming into Erbium-167 (167Er). This decay process can be represented by the following equation:

$^{167}_{67}\textrm{Ho} \rightarrow ^{167}_{68}\textrm{Er} + e^- + \bar{\nu}_e$

The decay energy has been measured at 1.011(5) MeV. Research conducted by Handley, Lyon, and Olson identified two beta particles with energies of 1.0 and 0.28 MeV, accompanied by gamma rays of 0.35- and 0.70-MeV energy.

Atomic Number (Z)	Element	Isotope
63	Europium	167Eu
64	Gadolinium	167Gd
65	Terbium	167Tb
66	Dysprosium	167Dy
67	Holmium	167Ho
68	Erbium	167Er
69	Thulium	167Tm
70	Ytterbium	167Yb
71	Lutetium	167Lu
72	Hafnium	167Hf

This table demonstrates Holmium-167's position among elements sharing the same mass number.

Historical Research Findings

Research on Holmium-167 dates back to the mid-20th century, with several significant studies contributing to our understanding of this isotope.

Early Investigations

The groundbreaking work by Handley, Lyon, and Olson in 1955 established many of the fundamental properties of Holmium-167. Their research involved proton bombardment of erbium oxide, which yielded a holmium activity with a measured half-life of 3.0 hours. This study was instrumental in determining the decay characteristics, including the emission of two beta particles and associated gamma radiation.

Historical Misconceptions

Interestingly, early research mentioned in a Nature publication suggested that neutron irradiation of holmium produced, in addition to the 27-hour Holmium-166, "a new long-lived holmium isotope (half-life greater than 200 days) which is almost certainly holmium-167 produced by neutron capture in holmium-166". This observation contrasts with the now-established half-life of approximately 3.1 hours, suggesting potential misidentification or the presence of impurities in early experiments.

Comparison with Other Holmium Isotopes

Holmium has numerous isotopes, with only Holmium-165 occurring naturally with 100% abundance. Understanding how Holmium-167 compares to other isotopes provides valuable context.

Position Among Holmium Isotopes

Holmium isotopes range from Holmium-140 to Holmium-175, with Holmium-167 positioned relatively high in this range. While Holmium-165 is the only stable isotope, several radioactive isotopes, including Holmium-166 and Holmium-167, have been thoroughly characterized.

Contrasting Properties with Holmium-166

Holmium-166, perhaps the most studied radioactive isotope of holmium, has a half-life of 26.8 hours, significantly longer than Holmium-167's 3.1 hours. Holmium-166 emits high-energy beta particles (1774.32 keV and 1854.9 keV) and gamma rays (80.57 keV and 1379.40 keV), making it useful for various medical applications, including cancer treatment.

While Holmium-166 has found numerous medical applications, including use in liver malignancies treatment, hepatocellular carcinoma therapy, and bone metastases treatment, there are no documented medical applications for Holmium-167 in the provided research materials, likely due to its shorter half-life.

Nuclear Structure Considerations

The nuclear structure of Holmium-167 contributes to its unique properties and behavior.

Nuclear Shell Configuration

With 100 neutrons, Holmium-167 has a significant neutron complement that influences its stability and decay characteristics. The isotone table (elements with the same neutron number) provided by Chemlin shows other elements sharing the N=100 configuration:

Atomic Number (Z)	Element	Isotone (N=100)
59	Praseodymium	159Pr
60	Neodymium	160Nd
61	Promethium	161Pm
62	Samarium	162Sm
63	Europium	163Eu
64	Gadolinium	164Gd
65	Terbium	165Tb
66	Dysprosium	166Dy
67	Holmium	167Ho
68	Erbium	168Er

This comparison helps to position Holmium-167 within the broader context of nuclear structures with similar neutron configurations.